Cas no 1783963-47-2 (4-(2-amino-1,1-difluoroethyl)-3-methoxyphenol)

• Product Name: 4-(2-amino-1,1-difluoroethyl)-3-methoxyphenol
• CAS No: 1783963-47-2
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6366222
• PubChem ID: 105426162
• Update Time: 2025-10-29

4-(2-amino-1,1-difluoroethyl)-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,1-difluoroethyl)-3-methoxyphenol
• EN300-1943643
• 1783963-47-2

• Inchi： 1S/C9H11F2NO2/c1-14-8-4-6(13)2-3-7(8)9(10,11)5-12/h2-4,13H,5,12H2,1H3
• InChI Key： OGLLUEQQNWKGMK-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC(=CC=1OC)O)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-(2-amino-1,1-difluoroethyl)-3-methoxyphenol

4-(2-Amino-1,1-Difluoroethyl)-3-Methoxyphenol: A Comprehensive Overview

4-(2-Amino-1,1-Difluoroethyl)-3-Methoxyphenol, identified by the CAS registry number 1783963-47-2, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is characterized by its phenolic structure, which serves as a versatile platform for further chemical modifications and functionalizations. The presence of the amino group (-NH2) and the difluoroethyl group (-CHF2CH2-) introduces intriguing electronic and steric effects, making this compound a valuable candidate for both academic research and industrial applications.

Recent studies have highlighted the importance of phenolic compounds in drug discovery, particularly in the development of antioxidants, anti-inflammatory agents, and neuroprotective drugs. The 4-(2-Amino-1,1-Difluoroethyl)-3-Methoxyphenol structure incorporates a methoxy group (-OCH3) at the 3-position of the phenol ring, which is known to enhance the compound's stability and bioavailability. This feature makes it a promising candidate for pharmaceutical applications. Additionally, the amino group at the 2-position of the ethyl chain provides opportunities for further chemical derivatization, enabling the creation of more complex molecules with tailored functionalities.

The synthesis of 4-(2-Amino-1,1-Difluoroethyl)-3-Methoxyphenol typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and protection/deprotection strategies. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets stringent quality control standards required for both research and commercial purposes. The use of fluorine atoms in the structure also introduces unique electronic properties, which can be exploited in designing novel materials or sensors.

In terms of applications, 4-(2-Amino-1,1-Difluoroethyl)-3-Methoxyphenol has shown potential in the field of materials science. Its ability to form stable coordination complexes with metal ions makes it a viable candidate for designing new catalysts or sensing materials. Furthermore, its fluorescence properties under specific conditions have been explored for applications in bioimaging and diagnostic tools. These advancements underscore the versatility of this compound across diverse scientific disciplines.

The environmental impact of 4-(2-Amino-1,1-Difluoroethyl)-3-Methoxyphenol is another area of active research. Studies are being conducted to assess its biodegradability and toxicity levels under various conditions. Understanding these parameters is crucial for ensuring safe handling and disposal practices in industrial settings. Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions, but further investigations are needed to confirm these findings.

In conclusion, 4-(2-Amino-1,1-Difluoroethyl)-3-Methoxyphenol, with its unique structural features and versatile functional groups, represents a valuable addition to the arsenal of chemical compounds available for research and development. Its potential applications span across pharmaceuticals, materials science, and environmental chemistry. As ongoing studies continue to unravel its properties and capabilities, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovations.